Cas no 189808-70-6 (NH2-PEG3-C1-Boc)

• Product Name: NH2-PEG3-C1-Boc
• CAS No: 189808-70-6
• MF: C₁₂H₂₅NO₅
• MW: 263.330604314804
• MDL: MFCD30730374
• CID: 3046782
• PubChem ID: 87214787
• Update Time: 2025-05-20

NH2-PEG3-C1-Boc Chemical and Physical Properties

Names and Identifiers

• Amino-PEG3-CH2CO2-t-butyl ester
• NH2-PEG3-C1-Boc
• H2N-PEG3-CH2COOtBu
• tert-butyl 2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)acetate
• tert-butyl 2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]acetate
• tert-butyl 2-{2-[2-(2-aminoethoxy)ethoxy]ethoxy}acetate
• H2N-PEG3-CH2COO-tBu
• Amino-PEG3-CH2CO2-t-butylester
• BP-23620
• 189808-70-6
• C70798
• Amine-PEG3-CH2COOtBu
• CS-0100052
• SY265035
• AKOS037649500
• EN300-7385421
• HY-128801
• BT-0130
• MFCD30730374
• SCHEMBL1232223
• DA-50418

• MDL： MFCD30730374
• Inchi： 1S/C12H25NO5/c1-12(2,3)18-11(14)10-17-9-8-16-7-6-15-5-4-13/h4-10,13H2,1-3H3
• InChI Key： OTTHWLFOQWLZKB-UHFFFAOYSA-N
• SMILES： O(C(COCCOCCOCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.17327290 g/mol
• Monoisotopic Mass: 263.17327290 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80
• Molecular Weight: 263.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on NH2-PEG3-C1-Boc

Professional Introduction to NH₂-PEG₃-C₁-Boc (CAS No. 189808-70-6)

The compound NH₂-PEG₃-C₁-Boc, with the CAS number 189808-70-6, represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This molecule, featuring a primary amine group (NH₂) linked to a triethylene glycol (PEG₃) chain terminated with a Boc-protected carbon (C₁-Boc), has garnered considerable attention due to its versatile applications in drug development and molecular design.

The incorporation of the polyethylene glycol (PEG) moiety into the molecular structure is a strategic choice that enhances the pharmacokinetic properties of therapeutic agents. PEGylation, the process of covalently binding PEG chains to biomolecules, is widely employed to improve solubility, reduce immunogenicity, and prolong circulation time in biological systems. The NH₂-PEG₃-C₁-Boc compound exemplifies this approach by providing a stable and functional platform for further chemical modifications.

The Boc (tert-butoxycarbonyl) protection on the terminal carbon (C₁) serves as a critical safeguard in synthetic chemistry, allowing for selective deprotection under mild acidic conditions. This feature is particularly valuable in multi-step synthetic routes where orthogonal protection strategies are required. The primary amine group (NH₂) further extends the utility of this compound by enabling coupling reactions with carboxylic acids, aldehydes, and other electrophiles through amide bond formation.

In recent years, NH₂-PEGⁿ-X type compounds have been extensively studied for their potential in nanomedicine and targeted drug delivery systems. The PEG chain acts as a steric barrier, preventing non-specific interactions with biological components while maintaining structural integrity. For instance, studies have demonstrated the efficacy of PEGylated peptides in reducing renal clearance and enhancing bioavailability. The NH₂-PEG³-C^Boc compound aligns with these trends by offering a well-defined structure for such applications.

The Boc protection on the terminal carbon also facilitates the synthesis of complex peptidomimetics and protease-resistant analogs. In drug discovery, protecting groups are essential tools for controlling reaction pathways and ensuring high yields. The stability provided by the Boc group allows chemists to manipulate other functional groups on the molecule without unwanted side reactions. This level of control is particularly important in medicinal chemistry where precision is paramount.

The triethylene glycol (PEG³) segment contributes to the hydrophilicity of NH₂-PEG³-C, making it an excellent candidate for aqueous-based formulations. Hydrophilic polymers enhance solubility and compatibility with biological fluids, which is crucial for injectable drugs and biopharmaceuticals. Furthermore, PEG chains can influence self-assembly processes, leading to the formation of micelles or nanoparticles that encapsulate therapeutic agents.

<0xE1><0xB5><0xA3>0xE1><0xB5><0xA3><0xE1><0xB5><0xA4>0xE1><0xB5><0xA4>. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have streamlined the production process while maintaining high purity standards. These innovations not only reduce production costs but also accelerate research timelines in drug development pipelines.

The potential applications of NH_2-PEG_3-C_1-Boc extend beyond pharmaceuticals into diagnostic imaging and regenerative medicine. Researchers are exploring its use as a linker molecule in antibody-drug conjugates (ADCs), where targeted delivery is critical for maximizing therapeutic efficacy while minimizing systemic toxicity. The stability provided by the Boc group ensures that the linker remains intact until it reaches its intended target site.

In conclusion, NH_2-PEG_3-C_1-Boc represents a versatile building block with broad utility across multiple domains of chemical biology and medicine. Its combination of functional groups—primary amine for coupling reactions, PEG chain for hydrophilicity and steric shielding—and Boc protection for synthetic control makes it an invaluable asset in modern drug design strategies. As research continues to uncover new applications for this compound class, its significance is expected to grow further within both academic and industrial settings.